Cas no 2002-30-4 (2-(9-azabicyclo[3.3.1]non-9-yl)ethyl hydroxy(diphenyl)acetate)

• Product name: 2-(9-azabicyclo[3.3.1]non-9-yl)ethyl hydroxy(diphenyl)acetate
• CAS No: 2002-30-4
• MF: C₂₄H₂₉NO₃
• MW: 379.491966962814
• CID: 1391058
• PubChem ID: 16159

2-(9-azabicyclo[3.3.1]non-9-yl)ethyl hydroxy(diphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-(9-azabicyclo[3.3.1]non-9-yl)ethyl hydroxy(diphenyl)acetate
• 2-(9-azabicyclo[3.3.1]nonan-9-yl)ethyl 2-hydroxy-2,2-diphenylacetate
• α-Hydroxy-α-phenylbenzeneacetic acid 2-(9-azabicyclo[3.3.1]nonan-9-yl)ethyl ester
• NSC665682
• NCI60_022669
• NSC-665682
• KSD 2240
• CHEMBL1964418
• 2-(9-azabicyclo[3.3.1]nonan-9-yl)ethyl 2-hydroxy-2,2-diphenyl-acetate
• N-(omega-Hydroxyethyl)-norgranatan alpha-hydroxy-alpha-diphenylacetyl ester
• BRN 1691069
• 9-AZABICYCLO(3.3.1)NONANE, 9-(2-HYDROXYETHYL)-, BENZILATE
• DTXSID90173838
• 2002-30-4
• N-(omega-Hydroxyethyl)-norgranatan alpha-hydroxy-alpha-diphenylacetyl ester [German]
• 9-(2-Hydroxyethyl)-9-azabicyclo(3.3.1)nonane benzilate

• Inchi： InChI=1S/C24H29NO3/c26-23(28-18-17-25-21-13-7-14-22(25)16-8-15-21)24(27,19-9-3-1-4-10-19)20-11-5-2-6-12-20/h1-6,9-12,21-22,27H,7-8,13-18H2
• InChI Key： HNVBUDCGAROXSW-UHFFFAOYSA-N
• SMILES： C1CC2CCCC(C1)N2CCOC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O

Computed Properties

• Exact Mass: 379.21487
• Monoisotopic Mass: 379.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.157
• Boiling Point: 485.6°C at 760 mmHg
• Flash Point: 247.5°C
• Refractive Index: 1.578
• PSA: 49.77